Cas no 733740-82-4 (trans-2-(2-Methoxybenzoyl)cyclopentane-1-carboxylic acid)

• Product Name: trans-2-(2-Methoxybenzoyl)cyclopentane-1-carboxylic acid
• CAS No: 733740-82-4
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 880236
• PubChem ID: 24722386
• Update Time: 2025-04-19

trans-2-(2-Methoxybenzoyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• LogP
• TRANS-2-(2-METHOXYBENZOYL)CYCLOPENTANE-1-CARBOXYLIC ACID
• DTXSID90641325
• 733740-82-4
• TRANS-2-(2-METHOXYBENZOYL)CYCLOPENTANE-1-CARBOXYLICACID
• (1R,2R)-2-(2-Methoxybenzoyl)cyclopentane-1-carboxylic acid
• AKOS016017606
• MFCD01311206
• DB-189500
• trans-2-(2-Methoxybenzoyl)cyclopentane-1-carboxylic acid

• MDL： MFCD01311206
• Inchi： 1S/C14H16O4/c1-18-12-8-3-2-5-11(12)13(15)9-6-4-7-10(9)14(16)17/h2-3,5,8-10H,4,6-7H2,1H3,(H,16,17)/t9-,10-/m1/s1
• InChI Key： MEKBVCIQBYRCMJ-NXEZZACHSA-N
• SMILES： O=C(C1C=CC=CC=1OC)[C@@H]1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 248.10485899g/mol
• Monoisotopic Mass: 248.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 426.0±35.0 °C at 760 mmHg
• Flash Point: 161.6±19.4 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

trans-2-(2-Methoxybenzoyl)cyclopentane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)